Cas no 1804414-27-4 (4,5-Difluoronicotinaldehyde)

• Product Name: 4,5-Difluoronicotinaldehyde
• CAS No: 1804414-27-4
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• CID: 4904904
• Update Time: 2025-06-11

4,5-Difluoronicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoronicotinaldehyde

• Inchi： 1S/C6H3F2NO/c7-5-2-9-1-4(3-10)6(5)8/h1-3H
• InChI Key： RUVOCNVLGWZMKR-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.5
• Topological Polar Surface Area: 30

Additional information on 4,5-Difluoronicotinaldehyde

Introduction to 4,5-Difluoronicotinaldehyde (CAS No. 1804414-27-4)

4,5-Difluoronicotinaldehyde is a fluorinated derivative of nicotinaldehyde, a compound of significant interest in the field of organic synthesis and pharmaceutical research. With the CAS number 1804414-27-4, this compound has garnered attention due to its unique structural properties and potential applications in the development of novel bioactive molecules. The presence of two fluorine atoms at the 4th and 5th positions of the pyridine ring introduces electronic and steric effects that can modulate the reactivity and biological activity of the molecule.

The synthesis of 4,5-Difluoronicotinaldehyde typically involves fluorination strategies, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These methods require careful optimization to achieve high selectivity and yield, given the sensitivity of fluorine-containing compounds. Recent advancements in fluorination chemistry have enabled more efficient and sustainable routes to such derivatives, aligning with the growing emphasis on green chemistry principles.

In the pharmaceutical industry, 4,5-Difluoronicotinaldehyde serves as a valuable intermediate for constructing more complex molecules. Its aldehyde functionality allows for further derivatization via condensation reactions, forming Schiff bases or imines that exhibit diverse biological properties. For instance, studies have shown that fluorinated nicotinamide derivatives can possess enhanced metabolic stability and improved binding affinity to target enzymes.

One notable area of research involving 4,5-Difluoronicotinaldehyde is its application in antiviral and anticancer drug discovery. The fluorine atoms can influence the electronic distribution of the molecule, potentially enhancing interactions with biological targets. A recent study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of 4,5-Difluoronicotinaldehyde exhibit inhibitory effects on viral proteases, suggesting their utility in developing treatments for infectious diseases.

Furthermore, the structural motif of 4,5-Difluoronicotinaldehyde finds relevance in agrochemical research. Fluorinated pyridines are known to improve the bioavailability and environmental persistence of pesticides, making them effective against resistant strains of pests. Researchers are exploring how modifications to this core structure can lead to next-generation agrochemicals with reduced environmental impact.

The chemical properties of 4,5-Difluoronicotinaldehyde also make it a candidate for material science applications. Fluorinated compounds often exhibit enhanced thermal stability and chemical resistance, which are desirable traits in polymer and coating formulations. Ongoing work in this domain aims to integrate 4,5-Difluoronicotinaldehyde into advanced materials that can withstand harsh conditions while maintaining functionality.

From a synthetic chemistry perspective, 4,5-Difluoronicotinaldehyde exemplifies the importance of functional group manipulation in drug discovery. The aldehyde group provides a versatile handle for constructing heterocyclic scaffolds, while the fluorine atoms offer tunable electronic effects. This combination has spurred interest in developing catalytic systems that can efficiently introduce fluorine atoms at specific positions without compromising regioselectivity.

In conclusion, 4,5-Difluoronicotinaldehyde (CAS No. 1804414-27-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility position it as a key intermediate in modern chemical research. As methodologies for fluorination continue to evolve, expectations for 4,5-Difluoronicotinaldehyde and its derivatives are likely to expand further.